Cas no 649756-99-0 (Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester)
649756-99-0 structure
Product Name:Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
CAS No:649756-99-0
MF:C18H18O3
MW:282.333725452423
CID:410016
PubChem ID:71377630
Update Time:2025-04-19
Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester
- methyl 4-(2,4,5-trimethylbenzoyl)benzoate
- DTXSID40800263
- 649756-99-0
-
- Inchi: 1S/C18H18O3/c1-11-9-13(3)16(10-12(11)2)17(19)14-5-7-15(8-6-14)18(20)21-4/h5-10H,1-4H3
- InChI Key: ZJRUERCXVSWIKC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)OC)=CC=1)C1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 282.12564
- Monoisotopic Mass: 282.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
649756-99-0 (Benzoic acid, 4-(2,4,5-trimethylbenzoyl)-, methyl ester) Related Products
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